Cas no 338393-71-8 (2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile)

• Product Name: 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile
• CAS No: 338393-71-8
• MDL: MFCD01568902
• CID: 4646805
• Update Time: 2025-10-30

2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-[(2-CHLORO-1,3-THIAZOL-5-YL)METHOXY]PHENYL)METHYLENE)MALONONITRILE
• Propanedinitrile, 2-[[2-[(2-chloro-5-thiazolyl)methoxy]phenyl]methylene]-
• 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile

• MDL： MFCD01568902

Additional information on 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile

Comprehensive Overview of 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile (CAS No. 338393-71-8)

2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile, with the CAS number 338393-71-8, is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and materials science. This compound features a unique molecular structure combining a chlorothiazole moiety with a methylene-malononitrile group, making it a subject of interest for researchers exploring novel applications in crop protection and advanced materials.

The compound's structural complexity and functional groups contribute to its versatility. The presence of the 2-chloro-1,3-thiazol-5-yl group is particularly noteworthy, as thiazole derivatives are known for their bioactivity in agricultural formulations. Meanwhile, the malononitrile segment enhances its reactivity, enabling potential applications in polymer chemistry and electronic materials. This dual functionality positions CAS 338393-71-8 as a valuable intermediate in synthetic chemistry.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over sustainable farming practices. Researchers are actively investigating 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile as a potential candidate for next-generation crop protection agents. Its mechanism of action, which may involve interference with pest metabolic pathways, aligns with the industry's shift toward targeted, low-toxicity solutions. This aligns with trending search queries such as "green pesticides" and "sustainable agrochemical intermediates."

Beyond agriculture, CAS 338393-71-8 has shown promise in materials science. The compound's conjugated system and electron-withdrawing malononitrile group make it a candidate for organic semiconductors or photovoltaic materials. With the rise of renewable energy technologies, this application taps into popular search trends like "organic electronics" and "non-toxic solar cell materials," highlighting its cross-disciplinary relevance.

Synthetic accessibility is another key advantage of this compound. Modern optimization techniques, including microwave-assisted synthesis and flow chemistry, have improved the efficiency of producing 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile. These advancements address common laboratory challenges such as yield improvement and waste reduction—topics frequently searched by organic chemists.

Analytical characterization of CAS 338393-71-8 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for both research and industrial applications. The growing integration of AI in molecular analysis has further streamlined this process, a nexus reflected in search terms like "AI-assisted chemical characterization."

Regulatory compliance remains a priority for users of this compound. While 338393-71-8 is not classified under restrictive categories, proper handling protocols are essential. Safety data sheets (SDS) provide detailed guidance, aligning with workplace safety trends and regulatory requirements—a frequently searched topic among industrial users.

In conclusion, 2-({2-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}methylene)malononitrile represents a compelling case study in multifunctional chemistry. Its applications span from sustainable agriculture to cutting-edge materials, resonating with contemporary scientific and industrial priorities. As research progresses, this compound may unlock further innovations, solidifying its role in tomorrow's technological landscape.